![molecular formula C7H14N2O2 B1589663 N,N,N',N'-Tetramethylmalonamide CAS No. 7313-22-6](/img/structure/B1589663.png)
N,N,N',N'-Tetramethylmalonamide
Overview
Description
N,N,N’,N’-Tetramethylmalonamide (TMMA) is a chemical compound with the molecular formula C7H14N2O2 . It is a colorless to almost colorless clear liquid .
Molecular Structure Analysis
The molecular structure of TMMA has been studied in the context of its complexes with lanthanides . These studies have revealed variations in spatial ligand arrangement, coordination numbers, and ligand denticities across the lanthanide series .Chemical Reactions Analysis
TMMA has been used in the extraction of tetravalent uranium from aqueous nitric acid solution into ionic liquid . It has also been used in the extraction of trivalent actinide cations, Am(III) and Cm(III), from the trivalent lanthanide cations, Ln(III), in nitric acid by liquid-liquid extraction .Physical And Chemical Properties Analysis
TMMA is a colorless to almost colorless clear liquid with a boiling point of 160 °C/10 mmHg and a specific gravity of 1.10 . Its refractive index is 1.49 .Scientific Research Applications
Extraction and Separation Applications
N,N,N',N'-Tetramethylmalonamide (TMMA) has been extensively studied for its applications in the extraction and separation of various metals and elements. For instance, TMMA has been utilized in extracting tetravalent uranium (U(IV)) from aqueous nitric acid solutions into ionic liquids, showing high extraction efficiency and selectivity (Guo & Chu, 2020). It has also been employed in the separation of U(VI) ions and rare earth ions from acidic media, demonstrating its potential in the treatment of nuclear waste (Ismail, Nogami, & Suzuki, 2003).
Conformational Analysis and Structural Studies
TMMA's molecular structure and conformations have been analyzed theoretically, revealing various stable conformers and significant differences in structure and energy at different theoretical levels (Sandrone, Dixon, & Hay, 1999). Additionally, its adducts with lanthanide nitrates and perchlorates have been characterized, contributing to our understanding of its interaction with other compounds (Vicentini, 1972).
Adsorption and Selectivity for Metal Ions
The synthesis of TMMA-based resins has demonstrated its high adsorption capacity and selectivity for specific metal ions, such as technetium and iron (Fu, Pan, Zu, & He, 2021); (Paiva & Costa, 2005). These findings suggest TMMA's potential in purifying and recovering valuable metals from complex mixtures.
Complexation with Rare Earth Elements and Actinides
TMMA has been studied for its complexation behavior with rare earth elements and actinides, an area critical for nuclear chemistry. For example, calorimetric and spectroscopic studies have explored its interaction with Europium (Eu(III)) in different solvents, enhancing our understanding of metal-ligand interactions (Rao, Zanonato, Bernardo, & Bismondo, 2000).
Mechanism of Action
Target of Action
N,N,N’,N’-Tetramethylmalonamide (TMMA) primarily targets the lanthanides, a series of metallic chemical elements . The lanthanides play a crucial role in various industrial applications, including the reprocessing of spent nuclear fuel .
Mode of Action
N,N,N’,N’-Tetramethylmalonamide interacts with its targets, the lanthanides, by forming coordination compounds . These compounds vary in their spatial ligand arrangement, coordination numbers, and ligand denticities as we move across the lanthanide series .
Biochemical Pathways
The interaction of N,N,N’,N’-Tetramethylmalonamide with the lanthanides affects the liquid-liquid extraction processes used in the reprocessing of spent nuclear fuel . This interaction influences the distribution ratios and efficacy of these separations .
Result of Action
The molecular and cellular effects of N,N,N’,N’-Tetramethylmalonamide’s action primarily involve the formation of coordination compounds with the lanthanides . These compounds can exist as discrete charge-neutral complexes or charged molecular anion-cation pairs .
Action Environment
The action, efficacy, and stability of N,N,N’,N’-Tetramethylmalonamide can be influenced by environmental factors such as the presence of other chemical species and the pH of the environment . For instance, under typical acidic conditions, N,N,N’,N’-Tetramethylmalonamide can successfully extract all of the Ln(III) and An(III) into the organic phase .
Safety and Hazards
TMMA is classified as a substance that causes skin irritation (H315) and serious eye irritation (H319). Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice/attention if skin irritation occurs or eye irritation persists .
properties
IUPAC Name |
N,N,N',N'-tetramethylpropanediamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O2/c1-8(2)6(10)5-7(11)9(3)4/h5H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOXCXILUIVQCHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CC(=O)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20450366 | |
Record name | N,N,N',N'-Tetramethylmalonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20450366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7313-22-6 | |
Record name | N,N,N',N'-Tetramethylmalonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20450366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,N,N',N'-Tetramethylmalonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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